(2-Pyrrol-1-yl-phenyl)-acetonitrile

• Molecular Formula: C12H10N2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-(2-pyrrol-1-ylphenyl)acetonitrile
• InChI: InChI=1S/C12H10N2/c13-8-7-11-5-1-2-6-12(11)14-9-3-4-10-14/h1-6,9-10H,7H2
• InChI Key: PQOSCSREAMQXOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC#N)N2C=CC=C2

Description

(2-Pyrrol-1-yl-phenyl)-acetonitrile is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under inert atmosphere a solution of 500 mg (3.783 mmol) of 2-Aminophenylacetonitrile and 1 mL (7.566 mmol) of 2,5-Dimethoxytetrahydrofuran in 5 mL of acetic acid was heated to 60° C. for 2 hours. After cooling the reaction mixture was concentrated under reduced pressure. The residue was purified by flash chromatography on SiO2 using cyclohexane/ethyl acetate mixture of increasing polarity (from 100% cyclohexane to 100% ethyl acetate) as eluent. The title compound was obtained as a light yellow oil (470 mg, 68.2%).